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Compound of Interest

Compound Name: Ethyl 2-bromoisobutyrate

Cat. No.: B052115 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl 2-bromoisobutyrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ethyl 2-bromoisobutyrate is a versatile reagent, notably used as an initiator in Atom Transfer

Radical Polymerization (ATRP).[1] While indispensable in various synthetic applications, its

hazardous properties necessitate stringent safety and handling protocols. This document

provides a comprehensive technical guide on the safe management of Ethyl 2-
bromoisobutyrate, covering hazard identification, personal protective equipment (PPE),

emergency procedures, and proper disposal. Adherence to these guidelines is critical to ensure

a safe laboratory environment.

Hazard Identification and Classification
Ethyl 2-bromoisobutyrate is classified as a hazardous substance requiring careful handling.

[2] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

designates it with the following classifications:

Signal Word:Danger[3][4][5]

Hazard Pictograms:

Flame (Flammable)
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Corrosion (Skin Corrosion/Eye Damage)

Health Hazard (Mutagenicity)

Exclamation Mark (Skin Sensitizer)

Hazard Statements:

H226: Flammable liquid and vapour.[3][4][5]

H314: Causes severe skin burns and eye damage.[4][5]

H317: May cause an allergic skin reaction.[3]

H318: Causes serious eye damage.[3][4][5]

H340: May cause genetic defects.[3]

H402: Harmful to aquatic life.[3]

Additional Hazards: It is also known to be a lachrymator, a substance that irritates the eyes

and causes tearing.[6][7]

Quantitative Data Summary
Physical and Chemical Properties
The fundamental physical and chemical properties of Ethyl 2-bromoisobutyrate are

summarized below.
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Property Value Reference(s)

Molecular Formula C₆H₁₁BrO₂ [4][6][8]

Molecular Weight 195.06 g/mol [4]

Appearance
Colorless to slightly yellow

liquid
[1][7]

Boiling Point 161 °C; 65-67 °C @ 11 mmHg [1]

Flash Point 60 °C (140 °F) [9][10]

Density 1.329 g/mL at 25 °C [1]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[1]

Toxicological Data
The toxicological profile highlights the significant health risks associated with exposure.

Endpoint Result Reference(s)

Acute Oral Toxicity Harmful if swallowed [4]

Acute Dermal Toxicity
LD50 ≥ 2000 mg/kg (Rat, for a

related compound)
[9]

Skin Corrosion/Irritation

Causes severe skin burns;

May cause an allergic skin

reaction

[3][4][5]

Eye Damage/Irritation
Causes serious, irreversible

eye damage
[3][4][5]

Germ Cell Mutagenicity
Category 1A: May cause

genetic defects
[3]

Experimental Protocols and Procedures
Personal Protective Equipment (PPE)
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A stringent PPE protocol is mandatory when handling Ethyl 2-bromoisobutyrate to prevent

exposure.[2][11]

Protection Type Specification Purpose

Eye/Face Protection

Tightly sealed chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards. A full-face shield is

required when splash hazards

exist.

Protects against splashes and

vapors that can cause severe

and irreversible eye damage.

[2][3][10]

Skin Protection

Chemically resistant,

impervious gloves (e.g., nitrile

or neoprene) must be

inspected before use. A flame-

resistant lab coat or chemical-

resistant suit is mandatory.

Prevents skin contact, which

can cause chemical burns and

allergic reactions.[3][4][10][11]

Respiratory Protection

Handling must occur in a well-

ventilated area, preferably a

certified chemical fume hood. If

ventilation is inadequate or

exposure limits are exceeded,

a NIOSH-approved full-face

respirator with appropriate

cartridges must be used.

Protects against inhalation of

vapors, which can cause

respiratory irritation, dizziness,

and headaches.[2][3][4][12]

Safe Handling Protocol
Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all

necessary PPE is available and in good condition. Verify that safety showers and eyewash

stations are unobstructed and functional.[8][9][12]

Engineering Controls: Conduct all work in a well-ventilated chemical fume hood. Use

explosion-proof equipment for all electrical, ventilating, or lighting systems.[3][8][12]
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Chemical Transfer: Keep the container tightly closed when not in use.[3][4][12] Ground and

bond containers and receiving equipment to prevent static discharge.[3][12][13] Use only

non-sparking tools.[3][12][13]

Personal Practices: Avoid all personal contact, including inhalation of vapors and contact

with skin or eyes.[2][4][13] Do not eat, drink, or smoke in the work area.[13] Wash hands

thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated, and locked area away from heat, sparks, and

open flames.[3][4][5][12][13] Store separately from incompatible materials such as acids,

bases, strong oxidizing agents, and reducing agents.[1][8][12]

Emergency and First-Aid Procedures
Immediate and correct first aid is critical following any exposure.
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Exposure Route First-Aid Protocol

Inhalation

1. Immediately move the individual to fresh air

and keep them at rest in a position comfortable

for breathing.[4][5][12] 2. If breathing is difficult

or has stopped, provide artificial respiration.[4]

[6][12] 3. Seek immediate medical attention.[5]

[6][12]

Skin Contact

1. Immediately take off all contaminated clothing

and shoes.[4][5][12] 2. Rinse the affected skin

area with large amounts of soap and water for at

least 15 minutes.[4][6][8] 3. Seek immediate

medical attention.[6][10][12]

Eye Contact

1. Immediately rinse the eyes with plenty of

water for at least 15 minutes, including under

the eyelids.[4][6][12] 2. If present and easy to

do, remove contact lenses. Continue rinsing.[4]

[5] 3. Seek immediate medical attention.[5][6]

[12]

Ingestion

1. Rinse mouth thoroughly with water.[4] 2. Do

NOT induce vomiting.[4][12] 3. Never give

anything by mouth to an unconscious person.[4]

4. Seek immediate medical attention.[2][4][12]

Spill and Leak Procedures
Immediate Response: Evacuate non-essential personnel. Remove all sources of ignition

(flames, sparks, hot surfaces).[4][6][12]

Ventilation: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE, including respiratory protection, before entering

the spill area.[4]

Containment: Prevent the spill from spreading or entering drains.[4]
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Clean-up: Contain the spillage and then collect it with a non-combustible, inert absorbent

material (e.g., sand, earth, vermiculite).[4][6][12] Place the absorbed material into a suitable,

labeled, and closed container for hazardous waste disposal.[6][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray to cool containers.[4][8][9]

Unsuitable Extinguishing Media: A direct water jet should NOT be used as it may spread the

fire.[4]

Specific Hazards: The substance is a flammable liquid and vapor.[6][12] Vapors can form

explosive mixtures with air and may travel to an ignition source and flash back.[6][8][12]

Containers are at risk of exploding when heated.[6][8][12]

Hazardous Combustion Products: Combustion may produce toxic fumes of carbon

monoxide, carbon dioxide, and hydrogen bromide gas.[4][9][12]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[3][4][9][12]

Disposal Protocol
Waste material is classified as hazardous.[6] All waste, including contaminated absorbent

materials and empty containers, must be disposed of in accordance with all applicable local,

state, and federal regulations.[3][4][6]

Collect waste in clearly labeled, sealed containers.

Do not mix with other waste streams.[4]

Empty containers may retain product residue and explosive vapors and should be handled

as if they were full.[6][13]

Arrange for disposal by a licensed hazardous waste management company.[4][5]

Visualization of Workflows
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The following diagrams illustrate the logical workflows for handling Ethyl 2-bromoisobutyrate
safely.
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2. Safe Handling & Storage

3. Waste Management & Disposal

Read SDS & Understand Hazards

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Inspect & Don Required PPE

Work in Fume Hood

Use Grounded Equipment
& Non-Sparking Tools

Keep Container Sealed

Store in Cool, Ventilated,
Locked Area

Accidental Spill?

Segregate Hazardous Waste

Use Labeled, Sealed Containers

Contact Licensed Disposal Service

No

Follow Spill & Leak
Procedure (Sec 4.4)

Yes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b052115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Ethyl 2-bromoisobutyrate.
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Caption: Decision workflow for first-aid response to Ethyl 2-bromoisobutyrate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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